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Compound of Interest

Compound Name: Methyl 2-methyl-6-nitrobenzoate

Cat. No.: B042663

An In-depth Technical Guide to the Safety and Handling of Methyl 2-methyl-6-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 2-methyl-6-
nitrobenzoate (CAS No. 61940-22-5). The following sections detail the hazardous properties,
recommended handling procedures, and emergency measures to ensure the safe use of this
compound in a laboratory setting.

Chemical and Physical Properties

Methyl 2-methyl-6-nitrobenzoate is a solid organic compound. Key physical and chemical
data are summarized in the table below.
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Property Value Source
Molecular Formula CoHoNO4 PubChem[1]
Molecular Weight 195.17 g/mol PubChem[1]
CAS Number 61940-22-5 PubChem[1]
Physical Form Solid Sigma-Aldrich
Purity 97% Sigma-Aldrich
Storage Temperature Room Temperature (Sealed in Sigma-Aldrich

dry conditions)

Hazard Identification and Classification

Methyl 2-methyl-6-nitrobenzoate is classified as a hazardous substance. The GHS
classifications are provided by PubChem based on 100% of notifications from companies to the
ECHA C&L Inventory.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation[1]

Specific target organ toxicity,

H335: May cause respiratory

single exposure irritation[1]

Signal Word: Warning[1]

Hazard Pictograms:

lwialt text

(GHS07)
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Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize risk of exposure.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this compound to determine the
appropriate level of PPE. The following are general recommendations:

PPE Specification

Safety glasses with side-shields or goggles
Eye Protection conforming to EN166 (EU) or NIOSH (US)
standards.[2][3][4]

) Chemical-resistant gloves (e.qg., nitrile rubber)
Hand Protection ] ]
inspected prior to use.[2][3][4]

Skin and Body Protection Lab coat, long-sleeved clothing.[2]

For nuisance exposures, use a type N95 (US) or
type P1 (EN 143) dust mask. Use respirators

Respiratory Protection and components tested and approved under
appropriate government standards such as
NIOSH (US) or CEN (EU).

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.[2][3]

e Ensure an eyewash station and safety shower are readily accessible in the immediate work
area.[5]

Storage

o Store in a tightly closed container in a dry and well-ventilated place.[2][3]

o Keep in a cool place.[3]
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Experimental Protocols: Safe Handling Procedures

The following workflow outlines the key steps for safely handling Methyl 2-methyl-6-
nitrobenzoate in a laboratory setting.

Caption: Experimental workflow for handling solid hazardous chemicals.

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Procedure

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

Ingestion ) o )
unconscious person. Call a physician or Poison
Control Center immediately.[6]
Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[3]
[6]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[3][6]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ) o

easy to do. Continue rinsing. Consult a

physician.[3][6]

Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuate Personnel: Keep unnecessary people away from the spill area.[6]

e Ensure Ventilation: Ensure adequate ventilation.[6]
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e Personal Protection: Wear appropriate personal protective equipment (see Section 3.1).
Avoid breathing dust.[3][6]

o Containment and Cleanup: Sweep up the spilled solid and shovel it into a suitable, closed
container for disposal. Avoid creating dust.[2][3]

e Environmental Precautions: Do not let the product enter drains.[3][6]

Emergency Response Logic

The following diagram illustrates the logical flow of actions in an emergency situation involving
Methyl 2-methyl-6-nitrobenzoate.

Caption: Logical workflow for emergency response to a chemical incident.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[4]
Contaminated packaging should be disposed of as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 2-methyl-6-nitrobenzoate | COHINO4 | CID 596057 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. fishersci.ie [fishersci.ie]

o 3. chemicalbook.com [chemicalbook.com]

e 4. sigmaaldrich.com [sigmaaldrich.com]

e 5. home.miracosta.edu [home.miracosta.edu]

e 6. chemicalbook.com [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.chemicalbook.com/msds/2-methyl-6-nitrobenzoic-anhydride.pdf
https://www.chemicalbook.com/msds/methyl-2-nitrobenzoate.pdf
https://www.fishersci.ie/store/msds?partNumber=15565046&countryCode=IE&language=en
https://www.chemicalbook.com/msds/2-methyl-6-nitrobenzoic-anhydride.pdf
https://www.chemicalbook.com/msds/2-methyl-6-nitrobenzoic-anhydride.pdf
https://www.chemicalbook.com/msds/methyl-2-nitrobenzoate.pdf
https://www.benchchem.com/product/b042663?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/155969
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/155969
https://www.benchchem.com/product/b042663?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methyl-6-nitrobenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methyl-6-nitrobenzoate
https://www.fishersci.ie/store/msds?partNumber=15565046&countryCode=IE&language=en
https://www.chemicalbook.com/msds/2-methyl-6-nitrobenzoic-anhydride.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/155969
http://home.miracosta.edu/dlr/msds/methyl_3-nitrobenzoate.pdf
https://www.chemicalbook.com/msds/methyl-2-nitrobenzoate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. ["Methyl 2-methyl-6-nitrobenzoate safety and handling
guidelines"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042663#methyl-2-methyl-6-nitrobenzoate-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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